(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol

• IUPAC Name: [3-bromo-4-(4-chlorophenoxy)phenyl]methanol
• InChI: InChI=1S/C13H10BrClO2/c14-12-7-9(8-16)1-6-13(12)17-11-4-2-10(15)3-5-11/h1-7,16H,8H2
• InChI Key: VIPALKRZIZCMRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)CO)Br)Cl
• Molecular Formula: C13H10BrClO2
• Molecular Weight: 313.57 g/mol

Description

“(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol” is a chemical compound with the CAS Number: 1958613-93-8. It has a molecular weight of 313.58. The IUPAC name for this compound is (3-bromo-4-(4-chlorophenoxy)phenyl)methanol. It is a liquid in its physical form.

Molecular Structure Analysis

The InChI code for “(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol” is 1S/C13H10BrClO2/c14-12-7-9(8-16)1-6-13(12)17-11-4-2-10(15)3-5-11/h1-7,16H,8H2. This indicates the presence of bromine, chlorine, oxygen, and phenyl groups in the molecule.

Physical And Chemical Properties Analysis

“(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol” is a liquid. Its molecular weight is 313.58. The compound’s IUPAC name is (3-bromo-4-(4-chlorophenoxy)phenyl)methanol.

Scientific Research Applications

Environmental Impact and Degradation

Chlorophenols, including compounds structurally related to (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol, have been extensively studied for their environmental impact, particularly in aquatic environments. The research by Krijgsheld and Gen (1986) evaluated the toxicity, persistence, and bioaccumulation of chlorophenols, providing essential insights into the environmental behavior of similar organochlorine compounds (Krijgsheld & Gen, 1986).

Catalysts and Chemical Synthesis

The synthesis of derivatives and the role of catalysts in organic transformations are critical areas of research. An improved synthesis method for per-6-deoxy-6-iodo-β-cyclodextrin by Feng et al. (2019) highlights the relevance of bromo and chloro substitutions in supramolecular chemistry, hinting at the synthetic utility of compounds like (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol (Feng et al., 2019).

Hydrogen Production from Methanol

Research on hydrogen production from methanol provides a context for understanding the applications of methanol derivatives. García et al. (2021) reviewed the production pathways of hydrogen from methanol, emphasizing catalyst development and reactor technology. This research indicates the potential utility of methanol and its derivatives in sustainable energy solutions (García et al., 2021).

Methanol as a Chemical Marker in Transformer Oil

The use of methanol as a marker for detecting insulating paper degradation in transformer insulating oil, as explored by Jalbert et al. (2019), suggests the importance of methanol derivatives in monitoring and maintaining electrical equipment (Jalbert et al., 2019).

Safety and Hazards

The Material Safety Data Sheet (MSDS) for “(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol” can be found online. It’s important to handle this compound with care, using appropriate personal protective equipment, and to follow all safety guidelines.